N-[2-(benzylthio)ethyl]-3,4-dimethoxybenzenesulfonamide
Overview
Description
N-[2-(benzylthio)ethyl]-3,4-dimethoxybenzenesulfonamide, commonly known as BZT-2, is a chemical compound that has been extensively studied in the field of neuroscience for its potential as a dopamine transporter ligand. The compound has shown promising results in animal models, and is being investigated for its potential use in the treatment of various neurological disorders.
Mechanism of Action
BZT-2 works by binding to the dopamine transporter, which is responsible for the reuptake of dopamine from the synapse. By binding to the transporter, BZT-2 prevents the reuptake of dopamine, leading to an increase in dopamine levels in the synapse. This increase in dopamine levels has been shown to have therapeutic effects in various neurological disorders.
Biochemical and Physiological Effects
BZT-2 has been shown to have a number of biochemical and physiological effects. In animal models, the compound has been shown to increase locomotor activity, as well as induce stereotypic behavior. BZT-2 has also been shown to increase dopamine release in the striatum, and to increase the levels of dopamine metabolites in the urine.
Advantages and Limitations for Lab Experiments
One of the main advantages of using BZT-2 in lab experiments is its high affinity for the dopamine transporter. This makes it a useful tool for studying the role of the dopamine transporter in various neurological disorders. However, one of the limitations of using BZT-2 is its potential for abuse. The compound has been shown to have stimulant effects in animal models, and caution should be taken when using it in lab experiments.
Future Directions
There are a number of future directions for research on BZT-2. One area of research is the development of new compounds that have similar affinity for the dopamine transporter, but with reduced potential for abuse. Another area of research is the investigation of the potential therapeutic effects of BZT-2 in various neurological disorders. Finally, more research is needed to fully understand the biochemical and physiological effects of BZT-2, and to determine its safety and efficacy in humans.
Scientific Research Applications
BZT-2 has been extensively studied in the field of neuroscience for its potential as a dopamine transporter ligand. The compound has been shown to have high affinity for the dopamine transporter, and has been investigated for its potential use in the treatment of various neurological disorders, including Parkinson's disease, attention deficit hyperactivity disorder (ADHD), and drug addiction.
properties
IUPAC Name |
N-(2-benzylsulfanylethyl)-3,4-dimethoxybenzenesulfonamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21NO4S2/c1-21-16-9-8-15(12-17(16)22-2)24(19,20)18-10-11-23-13-14-6-4-3-5-7-14/h3-9,12,18H,10-11,13H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AVLHOQKIXRMMTK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)S(=O)(=O)NCCSCC2=CC=CC=C2)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21NO4S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.